Trifluoro(4-((1,3,5,7-tetraazatricyclo[3.3.1.1<3,7>]decyl)methyl)phenylthio)methane, hydrobromide

• IUPAC Name: 1-[[4-(trifluoromethylsulfanyl)phenyl]methyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;bromide
• InChI: InChI=1S/C14H18F3N4S.BrH/c15-14(16,17)22-13-3-1-12(2-4-13)5-21-9-18-6-19(10-21)8-20(7-18)11-21;/h1-4H,5-11H2;1H/q+1;/p-1
• InChI Key: KKNAMHUJBHTUCY-UHFFFAOYSA-M
• Canonical SMILES: C1N2CN3CN1C[N+](C2)(C3)CC4=CC=C(C=C4)SC(F)(F)F.[Br-]
• Molecular Formula: C14H18BrF3N4S
• Molecular Weight: 411.29 g/mol
• CAS No.: 1294450-67-1

Description

Trifluoro(4-((1,3,5,7-tetraazatricyclo[3.3.1.1<3,7>]decyl)methyl)phenylthio)methane, hydrobromide is a chemical compound used for pharmaceutical testing. It’s also known as UBC45067 with the CAS number 1294450-67-1.

Scientific Research Applications

Antifungal Activities

Research by Eto et al. (2000) on new 1,2,4-triazoles with a difluoro(heteroaryl)methyl moiety demonstrates the antifungal activities of such compounds against yeasts and filamentous fungi, highlighting the potential of fluoroorganic compounds in developing new antifungal agents Eto et al., 2000.

Catalytic Applications

The study by Hashmi et al. (2011) on gold-catalyzed cyclizations utilizing ortho,ortho′-substituted KITPHOS monophosphines indicates that such complexes can efficiently catalyze intramolecular cycloisomerizations, potentially extending to the use of complex fluoroorganic compounds in catalysis Hashmi et al., 2011.

Organic Synthesis

Research by Betterley et al. (2013) on electrophilic difluoro(phenylthio)methylation shows the generation, stability, and reactivity of α-fluorocarbocations, providing insights into the synthesis and reactivity of complex fluoroorganic compounds Betterley et al., 2013.

Synthesis of Novel Compounds

The work by Rivera and González-Salas (2010) on synthesizing novel triazenes from the reaction of cyclic aminals with diazonium ions exemplifies the diverse synthetic applications of complex molecules, suggesting potential pathways for synthesizing and studying compounds like the one Rivera & González-Salas, 2010.

Material Science Applications

The synthesis and metallochromic properties of phenothiazine cruciforms by Hauck et al. (2007) indicate that complex molecules can exhibit significant changes in their optical properties upon interaction with metal ions, suggesting potential applications in materials science and sensing technologies Hauck et al., 2007.

Future Directions

The future directions of this compound are not specified in the available sources. Given its use in pharmaceutical testing, it may have potential applications in drug development or other areas of pharmaceutical research.